Cas no 67827-54-7 (Benzaldehyde,2,4,5-triethoxy-)

• Product Name: Benzaldehyde,2,4,5-triethoxy-
• CAS No: 67827-54-7
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 520503
• PubChem ID: 105686
• Update Time: 2025-04-19

Benzaldehyde,2,4,5-triethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,4,5-triethoxy-
• 2,4,5-TRIETHOXY BENZALDEHYDE
• 2,4,5-Triethoxybenzaldehyde
• DTXSID6070643
• DOXACURIUMCHLORIDE
• 67827-54-7
• AKOS024332827
• SCHEMBL3431542
• Benzaldehyde, 2,4,5-triethoxy-

• Inchi： 1S/C13H18O4/c1-4-15-11-8-13(17-6-3)12(16-5-2)7-10(11)9-14/h7-9H,4-6H2,1-3H3
• InChI Key： OQEPUQXAJPNVFJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(C=O)=CC=1OCC)OCC

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers